Cas no 2097931-41-2 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide)
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide
- 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-methyl-6-oxo-1H-pyrimidin-2-yl)propanamide
- 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide
-
- Inchi: 1S/C15H17N5O3/c1-8-7-12(21)17-15(16-8)18-14(23)9(2)20-13(22)6-5-11(19-20)10-3-4-10/h5-7,9-10H,3-4H2,1-2H3,(H2,16,17,18,21,23)
- InChI Key: WQEYDOIRSOTGCJ-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C2CC2)=NN1C(C(NC1=NC(C)=CC(N1)=O)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 700
- XLogP3: -0.3
- Topological Polar Surface Area: 103
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-3717-2μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-5μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-10μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-20μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-1mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-2mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-3mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-4mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-5mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3717-10mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide |
2097931-41-2 | 10mg |
$79.0 | 2023-09-08 |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide
2-(3-Cyclopropyl-6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-(4-Hydroxy-6-Methylpyrimidin-2-Yl)Propanamide: A Comprehensive Overview
The compound with CAS No. 2097931-41-2, named 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridazine ring fused with a dihydropyridine moiety and a pyrimidine ring substituted with hydroxyl and methyl groups. The presence of a cyclopropyl group further adds to its structural uniqueness, making it a subject of interest for researchers exploring novel therapeutic agents.
Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The pyridazine ring in its structure is known to exhibit significant biological activity, often acting as a scaffold for various pharmacophores. The cyclopropyl group introduces strain into the molecule, which can enhance its binding affinity to target proteins, making it a promising candidate for drug development.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including cross-coupling reactions and ring-closing metathesis. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The propanamide moiety at the core of the molecule plays a crucial role in stabilizing its three-dimensional conformation, which is essential for its biological activity.
One of the most exciting developments related to this compound is its demonstrated ability to inhibit key enzymes involved in inflammation and angiogenesis. For instance, studies have shown that it can effectively suppress the activity of cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are critical players in chronic inflammatory conditions such as arthritis and cardiovascular diseases. Furthermore, its ability to modulate the PI3K/AKT/mTOR signaling pathway suggests potential applications in cancer therapy.
In terms of pharmacokinetics, this compound exhibits favorable properties, including good oral bioavailability and moderate plasma protein binding. These characteristics make it an attractive candidate for drug delivery systems that require sustained release or targeted delivery. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and formulation strategies.
The structural versatility of this compound also makes it an ideal lead molecule for exploring new chemical entities (NCEs). By modifying substituents on the pyridazine and pyrimidine rings, researchers can investigate a wide range of biological activities, from anti-inflammatory to antiviral effects. This approach has already yielded several analogs with enhanced potency and selectivity.
In conclusion, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-y l)propanamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.
2097931-41-2 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)